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Compound of Interest

Compound Name:
1-Bromo-3,5,7-

trimethyladamantane

Cat. No.: B196015 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and operational procedures for the handling

and disposal of 1-Bromo-3,5,7-trimethyladamantane (CAS No: 53398-55-3). Adherence to

these guidelines is essential for ensuring the safety of all laboratory personnel and maintaining

environmental compliance.

Immediate Safety and Handling Precautions
1-Bromo-3,5,7-trimethyladamantane is an irritant to the eyes, respiratory system, and skin[1].

It may also be harmful if inhaled or absorbed through the skin[1]. Therefore, proper personal

protective equipment (PPE) is mandatory at all times. Engineering controls, such as a fume

hood, are the primary means of controlling exposure.

Personal Protective Equipment (PPE)
A summary of the required PPE is provided in the table below. It is crucial to inspect all PPE for

integrity before each use.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side shields or a face

shield.[2]

To prevent splashes and

contact with eyes, which can

cause serious irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene or PVC), a

flame-resistant lab coat, and

impervious clothing such as a

PVC apron.[2]

To avoid skin contact, which

can lead to irritation and

potential absorption.[2]

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate organic vapor

cartridge is necessary.[2]

To prevent the inhalation of

vapors, which can cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible.[1]

Gather all necessary PPE as specified in the table above.

Prepare all required equipment and reagents before handling the chemical.

Handling:

Conduct all work with 1-Bromo-3,5,7-trimethyladamantane inside a certified chemical

fume hood.

Avoid breathing dust, vapor, mist, or gas.[1]
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Avoid all personal contact, including inhalation and contact with skin and eyes.[1][3]

Keep the container tightly closed when not in use.[1]

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

oxidizing agents.[1][4]

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Use an absorbent material to contain and collect the spill.

Place the absorbed material into a suitable, sealed container for disposal as hazardous

waste.[1]

Clean the spill area thoroughly.

Disposal Plan
The disposal of 1-Bromo-3,5,7-trimethyladamantane and its containers must be conducted in

strict accordance with all local, state, and federal regulations.[1][2]

Waste Collection:

Use a designated, compatible, and leak-proof container for waste.

Segregate halogenated organic waste, such as 1-Bromo-3,5,7-trimethyladamantane,

from non-halogenated waste streams.[2]

Label the container clearly with "Hazardous Waste" and the chemical name.[2]

Waste Storage:

Store the waste container in a cool, dry, well-ventilated area.[2]

Keep the container tightly closed.[2]
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Final Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.[2]

The primary method of disposal is typically incineration at a licensed facility.[2]

Experimental Workflow and Safety Procedures
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Caption: Workflow for handling and disposal of 1-Bromo-3,5,7-trimethyladamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Bromo-3,5,7-Trimethyladamantane | CAS#:53398-55-3 | Chemsrc [chemsrc.com]

2. benchchem.com [benchchem.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-Bromo-
3,5,7-trimethyladamantane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196015#personal-protective-equipment-for-handling-
1-bromo-3-5-7-trimethyladamantane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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